4H-1-Benzopyran-4-one, 3-((6-deoxy-3-O-beta-D-galactopyranosyl-alpha-L -mannopyranosyl)oxy)-7-(beta-
4H-1-Benzopyran-4-one, 3-((6-deoxy-3-O-beta-D-galactopyranosyl-alpha-L -mannopyranosyl)oxy)-7-(beta-
Brand Name:
Vulcanchem
CAS No.:
128988-53-4
VCID:
VC0163060
InChI:
InChI=1S/C39H50O20/c1-14(2)5-10-18-20(54-37-30(49)28(47)25(44)21(12-40)55-37)11-19(42)23-27(46)36(33(57-34(18)23)16-6-8-17(52-4)9-7-16)59-39-32(51)35(24(43)15(3)53-39)58-38-31(50)29(48)26(45)22(13-41)56-38/h5-9,11,15,21-22,24-26,28-32,35,37-45,47-51H,10,12-13H2,1-4H3/t15-,21+,22+,24-,25+,26-,28-,29-,30+,31+,32+,35+,37+,38-,39-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2=C(OC3=C(C2=O)C(=CC(=C3CC=C(C)C)OC4C(C(C(C(O4)CO)O)O)O)O)C5=CC=C(C=C5)OC)O)OC6C(C(C(C(O6)CO)O)O)O)O
Molecular Formula:
C39H50O20
Molecular Weight:
838.8 g/mol
4H-1-Benzopyran-4-one, 3-((6-deoxy-3-O-beta-D-galactopyranosyl-alpha-L -mannopyranosyl)oxy)-7-(beta-
CAS No.: 128988-53-4
Main Products
VCID: VC0163060
Molecular Formula: C39H50O20
Molecular Weight: 838.8 g/mol
| CAS No. | 128988-53-4 |
|---|---|
| Product Name | 4H-1-Benzopyran-4-one, 3-((6-deoxy-3-O-beta-D-galactopyranosyl-alpha-L -mannopyranosyl)oxy)-7-(beta- |
| Molecular Formula | C39H50O20 |
| Molecular Weight | 838.8 g/mol |
| IUPAC Name | 3-[(2S,3R,4R,5S,6S)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C39H50O20/c1-14(2)5-10-18-20(54-37-30(49)28(47)25(44)21(12-40)55-37)11-19(42)23-27(46)36(33(57-34(18)23)16-6-8-17(52-4)9-7-16)59-39-32(51)35(24(43)15(3)53-39)58-38-31(50)29(48)26(45)22(13-41)56-38/h5-9,11,15,21-22,24-26,28-32,35,37-45,47-51H,10,12-13H2,1-4H3/t15-,21+,22+,24-,25+,26-,28-,29-,30+,31+,32+,35+,37+,38-,39-/m0/s1 |
| Standard InChIKey | NLVBYGTTYRFJKH-KYKGZLSFSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=C(C2=O)C(=CC(=C3CC=C(C)C)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)C5=CC=C(C=C5)OC)O)O[C@H]6[C@@H]([C@H]([C@H]([C@H](O6)CO)O)O)O)O |
| SMILES | CC1C(C(C(C(O1)OC2=C(OC3=C(C2=O)C(=CC(=C3CC=C(C)C)OC4C(C(C(C(O4)CO)O)O)O)O)C5=CC=C(C=C5)OC)O)OC6C(C(C(C(O6)CO)O)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2=C(OC3=C(C2=O)C(=CC(=C3CC=C(C)C)OC4C(C(C(C(O4)CO)O)O)O)O)C5=CC=C(C=C5)OC)O)OC6C(C(C(C(O6)CO)O)O)O)O |
| Synonyms | anhydroicaritin 3-galactosyl(1-3)rhamnoside-7-glucoside hexandraside A |
| PubChem Compound | 5748448 |
| Last Modified | Nov 11 2021 |
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